Cas no 2549046-21-9 (4-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline)

• Product Name: 4-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline
• CAS No: 2549046-21-9
• MF: C₂₁H₂₉N₇
• MW: 379.501863241196
• CID: 5314753
• PubChem ID: 154883575
• Update Time: 2025-05-26

4-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-4-[4-[2-methyl-6-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinyl]quinazoline
• 2549046-21-9
• AKOS040709813
• F6619-6008
• 4-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline
• 4-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C21H29N7/c1-16-24-19(26-8-4-5-9-26)14-20(25-16)27-10-12-28(13-11-27)21-17-6-2-3-7-18(17)22-15-23-21/h14-15H,2-13H2,1H3
• InChI Key： HCCIZERPUJKGEE-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(CCCC3)N=CN=2)CCN(C2C=C(N=C(C)N=2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 379.24844395g/mol
• Monoisotopic Mass: 379.24844395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 634.3±55.0 °C(Predicted)
• pka: 10.06±0.50(Predicted)

Additional information on 4-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline

4-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline (CAS No. 2549046-21-9)

The compound 4-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline, identified by the CAS registry number 2549046-21-9, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of quinazolines, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a quinazoline core with a piperazine ring substituted at the 4-position and a pyrimidine ring with methyl and pyrrolidine substituents.

Recent studies have highlighted the importance of quinazoline derivatives in targeting various therapeutic areas, including cancer, inflammation, and central nervous system disorders. The presence of the piperazine ring in this compound suggests potential for enhancing bioavailability and improving pharmacokinetic properties. Piperazine moieties are often used in drug design due to their ability to form hydrogen bonds and improve solubility. Additionally, the pyrimidine ring with methyl and pyrrolidine substituents introduces steric and electronic diversity, which can be critical for optimizing binding affinity to specific molecular targets.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The structural features of this compound, particularly the quinazoline core and the substituted pyrimidine ring, make it a strong candidate for inhibiting kinase activity. Recent research has demonstrated that similar compounds have shown potent inhibitory effects on key oncogenic kinases, such as EGFR and ALK.

In addition to its kinase inhibitory potential, this compound may also exhibit anti-inflammatory properties. The tetrahydroquinazoline moiety is known to possess anti-inflammatory activity due to its ability to modulate cytokine production and inhibit enzymes involved in inflammatory pathways. This makes it a potential candidate for treating inflammatory diseases such as arthritis or neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines various organic synthesis techniques. Key steps include the formation of the quinazoline core through condensation reactions, followed by substitution reactions to introduce the piperazine and pyrimidine rings. The use of microwave-assisted synthesis or catalytic methods can significantly enhance the efficiency of these reactions while maintaining high yields and purity.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and stereochemistry. High-resolution mass spectrometry (HRMS) is particularly useful for confirming the molecular formula and exact mass of the compound.

In terms of pharmacokinetics, this compound's bioavailability and metabolic stability are critical factors that influence its therapeutic potential. Preclinical studies in animal models have shown that compounds with similar structures exhibit favorable pharmacokinetic profiles, including moderate absorption and prolonged half-life. These properties make them suitable for oral administration or other routes of delivery.

Moreover, computational modeling techniques such as molecular docking and molecular dynamics simulations have been employed to study the binding interactions of this compound with its target proteins. These studies provide valuable insights into the mechanism of action and guide further optimization efforts to improve potency and selectivity.

In conclusion, 4-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline (CAS No. 2549046